Cas no 88511-37-9 (1-(1,2-oxazol-3-yl)ethan-1-one)

1-(1,2-oxazol-3-yl)ethan-1-one structure
88511-37-9 structure
Product Name:1-(1,2-oxazol-3-yl)ethan-1-one
CAS No:88511-37-9
MF:C5H5NO2
MW:111.098701238632
MDL:MFCD16619202
CID:61175
PubChem ID:21349800
Update Time:2024-10-26

1-(1,2-oxazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(Isoxazol-3-yl)ethanone
    • 1-(1,2-oxazol-3-yl)ethanone
    • 1-(3-isoxazolyl)Ethanone
    • 1-(isoxazol-5-yl)ethanone
    • ETHANONE, 1-(3-ISOXAZOLYL)-
    • 1-(1,2-Oxazol-3-yl)ethan-1-one
    • isoxazol-3-yl-ethanone
    • 3-acetylisoxazole
    • PubChem24240
    • Ethanone,1-(3-isoxazolyl)-
    • 4155AC
    • 511I379
    • 1-(3-Isoxazolyl)ethanone (ACI)
    • Ketone, 3-isoxazolyl methyl (6CI, 7CI)
    • AS-58408
    • DTXSID60612663
    • 88511-37-9
    • EN300-261519
    • SCHEMBL248118
    • MFCD16619202
    • AKOS016003439
    • CS-0005551
    • F2147-8062
    • A1-01289
    • Ketone, 3-isoxazolyl methyl (6CI,7CI)
    • DB-003696
    • 1-(1,2-oxazol-3-yl)ethan-1-one
    • MDL： MFCD16619202
    • Inchi： 1S/C5H5NO2/c1-4(7)5-2-3-8-6-5/h2-3H,1H3
    • InChI Key： SKISYMYDQIWNBM-UHFFFAOYSA-N
    • SMILES： O=C(C)C1C=CON=1

Computed Properties

  • Exact Mass: 111.032028402g/mol
  • Monoisotopic Mass: 111.032028402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.1
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.145

1-(1,2-oxazol-3-yl)ethan-1-one Pricemore >>

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1-(1,2-oxazol-3-yl)ethan-1-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:88511-37-9)1-(1,2-oxazol-3-yl)ethan-1-one
Order Number:A904327
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:17
Price ($):2051.0
Email:sales@amadischem.com

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88511-37-9 (1-(1,2-oxazol-3-yl)ethan-1-one) Related Products

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Amadis Chemical Company Limited
(CAS:88511-37-9)1-(1,2-oxazol-3-yl)ethan-1-one
A904327
Purity:99%
Quantity:5g
Price ($):2051.0
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